Cas no 941983-37-5 (N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylthiophene-2-sulfonamide)

• Product Name: N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylthiophene-2-sulfonamide
• CAS No: 941983-37-5
• MF: C₁₆H₁₈N₂O₄S₂
• MW: 366.455121517181
• CID: 5503323
• PubChem ID: 7636409
• Update Time: 2025-06-13

N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS024467074
• 941983-37-5
• N-(4-methoxy-3-(2-oxopiperidin-1-yl)phenyl)thiophene-2-sulfonamide
• F2784-1574
• N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]thiophene-2-sulfonamide
• N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylthiophene-2-sulfonamide

• Inchi： 1S/C16H18N2O4S2/c1-22-14-8-7-12(17-24(20,21)16-6-4-10-23-16)11-13(14)18-9-3-2-5-15(18)19/h4,6-8,10-11,17H,2-3,5,9H2,1H3
• InChI Key： JLNJFVLLFJJYLC-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NC1=CC=C(C(=C1)N1C(CCCC1)=O)OC)(=O)=O

Computed Properties

• Exact Mass: 366.07079941g/mol
• Monoisotopic Mass: 366.07079941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 112Ų

Additional information on N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylthiophene-2-sulfonamide

Professional Introduction to N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylthiophene-2-sulfonamide (CAS No. 941983-37-5)

N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylthiophene-2-sulfonamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 941983-37-5, represents a promising candidate for further exploration in medicinal chemistry. The molecular structure of this compound incorporates several key functional groups, including a thiophene ring, a sulfonamide moiety, and a piperidine derivative, which collectively contribute to its potential biological activity.

The presence of the N-4-methoxy group in the phenyl ring enhances the compound's solubility and metabolic stability, making it an attractive scaffold for drug development. Additionally, the 3-(2-oxopiperidin-1-yl) moiety introduces a nitrogen-rich heterocycle, which is known to interact favorably with biological targets such as enzymes and receptors. These structural features make N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylthiophene-2-sulfonamide a versatile molecule for designing novel therapeutic agents.

In recent years, there has been growing interest in thiophene-based compounds due to their demonstrated efficacy in various pharmacological applications. Thiophenes are aromatic heterocycles that exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The sulfonamide group further enhances the pharmacological potential of this compound by improving its binding affinity to target proteins. This combination of structural elements makes N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylthiophene-2-sulfonamide a compelling subject for further investigation.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery. Piperidine is a six-membered heterocyclic amine that is commonly found in many bioactive molecules. Its ability to modulate enzyme activity and receptor binding makes it a valuable component in the design of pharmacological agents. The incorporation of the 2-oxopiperidin group into the molecular framework of N-4-methoxy-3-(2-oxy-piperidin -1 -yl)phenylthiophene -2 -sulfonamide introduces additional functionality that could enhance its interaction with biological targets. This feature positions the compound as a promising candidate for developing new treatments for various diseases.

The sulfonamide functional group is another critical feature of this compound that contributes to its potential therapeutic applications. Sulfonamides are known for their broad spectrum of biological activities and have been widely used in the development of antibiotics, anti-inflammatory drugs, and other therapeutic agents. The presence of the sulfonamide moiety in N -4 -methoxy -3 - ( 2 -oxo piperidine -1 - yl ) phenylthiophene -2 -sulfonamide suggests that it may exhibit similar pharmacological effects. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis and characterization of N -4 -methoxy -3 - ( 2 -oxo piperidine -1 - yl ) phenylthiophene -2 -sulfonamide have been reported in several scientific publications. These studies have provided valuable insights into the compound's chemical properties and reactivity. The synthesis typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography has been crucial in determining the structure and conformation of this compound.

The pharmacological evaluation of N -4 -methoxy -3 - ( 2 -oxo piperidine -1 - yl ) phenylthiophene -2 -sulfonamide has revealed several interesting findings. In vitro studies have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary experiments have indicated that it may have anti-inflammatory properties by modulating key signaling pathways involved in inflammation. These findings warrant further investigation to explore its therapeutic potential in vivo.

The future directions for research on N -4 methoxy 3 ( 2 oxo piperidine 1 yl ) phenylthiophene 2 sulfonamide include detailed pharmacokinetic studies, mechanism-of-action investigations, and preclinical trials. Understanding how this compound is metabolized and excreted by the body will be essential for optimizing its therapeutic index. Mechanistic studies will help elucidate how it interacts with biological targets at the molecular level, providing insights into its mode of action. Preclinical trials will be necessary to assess its safety and efficacy before moving into human clinical trials.

The development of novel pharmaceutical agents requires a multidisciplinary approach that integrates knowledge from chemistry, biology, pharmacology, and medicine. N 4 methoxy 3 ( 2 oxo piperidine 1 yl ) phenylthiophene 2 sulfonamide exemplifies how structural modifications can lead to compounds with unique biological activities. By leveraging advances in synthetic chemistry and computational modeling, researchers can design molecules with tailored properties that meet specific therapeutic needs.

In conclusion, N 4 methoxy 3 ( 2 oxo piperidine 1 yl ) phenylthiophene 2 sulfonamide is a structurally complex and functionally intriguing compound with significant potential for pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at developing new treatments for various diseases.